Cas no 1040642-51-0 (N-(2,4-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide
• CAS No: 1040642-51-0
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 5382635
• Update Time: 2025-10-28

N-(2,4-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethoxyphenyl)-2-[[2-(4-methoxyphenyl)-4-quinolinyl]oxy]acetamide
• N-(2,4-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide

• Inchi： 1S/C26H24N2O5/c1-30-18-10-8-17(9-11-18)23-15-24(20-6-4-5-7-21(20)27-23)33-16-26(29)28-22-13-12-19(31-2)14-25(22)32-3/h4-15H,16H2,1-3H3,(H,28,29)
• InChI Key： XDPUOAZPHZRZPF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)COC1C2C(N=C(C3=CC=C(OC)C=C3)C=1)=CC=CC=2

Experimental Properties

• Density: 1.250±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 645.8±55.0 °C(Predicted)
• pka: 11.47±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N-(2,4-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide

N-(2,4-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide: A Comprehensive Overview

N-(2,4-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide, with the CAS number 1040642-51-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives and is characterized by its unique structural features, which include a quinoline ring, methoxy substituents, and an acetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-(2,4-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide is particularly noteworthy due to its intricate arrangement of functional groups. The quinoline ring is a common motif in many bioactive molecules and is known for its ability to interact with various biological targets. The presence of methoxy groups on both the phenyl and quinoline rings enhances the compound's lipophilicity and can influence its pharmacokinetic properties. Additionally, the acetamide group at the 2-position of the quinoline ring provides a polar functional group that can participate in hydrogen bonding interactions with biological targets.

Recent studies have explored the potential therapeutic applications of N-(2,4-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide in various disease models. One area of significant interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(2,4-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl)oxy}acetamide could be a promising candidate for the treatment of inflammatory disorders.

Another promising application of N-(2,4-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl)oxy}acetamide is in the field of cancer research. Preclinical studies have shown that this compound possesses antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death. These findings have sparked interest in further investigating the potential use of N-(2,4-dimethoxyphenyl)-2-{[2-(4-meth oxyphenyl)quinolin-4-yl)oxy}acetamide as a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, N-(2,4-dimeth oxyphenyl)-2-{[2-(4-meth oxyphenyl)quinolin - 4 - yl ) oxy } acetamide has also been studied for its neuroprotective effects. Research has shown that this compound can protect neuronal cells from oxidative stress and neurotoxicity induced by various insults such as glutamate excitotoxicity and β-amyloid peptides. These neuroprotective properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N - < strong > ( 2 , 4 - dim eth oxy phen yl ) strong > - 2 - < strong > { [ 2 - ( 4 - met hoxy phen yl ) qui no lin - 4 - yl ) oxy } strong > acet am ide are also an important aspect to consider in its development as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for ensuring that the compound can effectively reach its target tissues and exert its biological effects.

To further enhance the therapeutic potential of N - < strong > ( 2 , 4 - dim eth oxy phen yl ) strong > - 2 - < strong > { [ 2 - ( 4 - met hoxy phen yl ) qui no lin - 4 - yl ) oxy } strong > acet am ide , researchers are exploring various strategies to optimize its chemical structure and improve its pharmacological properties. For example, modifications to the meth oxy groups or the quin oline ring can potentially enhance its potency or selectivity towards specific biological targets. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can improve the solubility and stability of this compound.

In conclusion, N - < strong > ( 2 , 4 - dim eth oxy phen yl ) strong > - 2 - < strong > { [ 2 - ( 4 - met hoxy phen yl ) qui no lin - 4 - yl ) oxy } strong > acet am ide (CAS number 1040642-51-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in various disease areas. Ongoing research aims to elucidate its mechanisms of action and optimize its properties for clinical applications.